ethyl 4-({[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[3-(4-fluorophenyl)-1-phenylpyrazole-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C25H20FN3O3/c1-2-32-25(31)18-10-14-20(15-11-18)27-24(30)22-16-29(21-6-4-3-5-7-21)28-23(22)17-8-12-19(26)13-9-17/h3-16H,2H2,1H3,(H,27,30)
• InChI Key: FIDJYCFGOCOELZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(N=C2C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C25H20FN3O3
• Molecular Weight: 429.4 g/mol

Description

Ethyl 4-({[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}amino)benzoate, also known as EFPB, is a chemical compound that has gained significant attention in the scientific research community. EFPB belongs to the class of pyrazole-based compounds and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of ethyl 4-({[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}amino)benzoate involves the inhibition of histone deacetylase (HDAC) enzymes. HDAC enzymes play a crucial role in regulating gene expression, and their dysregulation has been linked to various diseases, including cancer. This compound inhibits the activity of HDAC enzymes, which leads to the accumulation of acetylated histones, resulting in the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects
This compound has shown various biochemical and physiological effects in research studies. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also shown potential in inhibiting angiogenesis, which is the process of forming new blood vessels that supply nutrients to cancer cells. Additionally, this compound has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-({[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}amino)benzoate in lab experiments is its specificity towards HDAC enzymes. This compound selectively inhibits HDAC enzymes and does not affect other enzymes, which reduces the risk of off-target effects. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are various future directions for the research and development of ethyl 4-({[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}amino)benzoate. One of the directions is to optimize the synthesis method of this compound to increase its yield and reduce the cost of production. Another direction is to investigate the potential of this compound in combination therapy with other anticancer agents to enhance its efficacy. Additionally, further research is needed to explore the potential of this compound in treating other diseases, such as neurodegenerative diseases and autoimmune diseases.
Conclusion
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research studies. This compound has shown anticancer effects by inhibiting HDAC enzymes, inducing apoptosis, and inhibiting tumor growth and metastasis. This compound has also shown anti-inflammatory effects and has potential in treating other diseases. Further research is needed to optimize the synthesis method of this compound, investigate its potential in combination therapy, and explore its potential in treating other diseases.

Synthesis Methods

The synthesis of ethyl 4-({[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}amino)benzoate involves a multi-step process that includes the condensation of 4-fluorobenzaldehyde and phenylhydrazine to form 4-(4-fluorophenyl)-1-phenyl-1H-pyrazole. This intermediate product is then reacted with ethyl 4-aminobenzoate and isocyanate to form the final product, this compound. The yield of this compound obtained through this method is around 60%.

Scientific Research Applications

Ethyl 4-({[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]carbonyl}amino)benzoate has shown potential in various scientific research studies. One of the most promising applications of this compound is its use as a potential anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. This compound has also shown potential in inhibiting tumor growth and metastasis in various cancer types, including breast cancer, lung cancer, and prostate cancer.